6-(4-Phenoxyphenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C21H14N4OS
• Molecular Weight: 370.4 g/mol
• SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC=C(C=C4)OC5=CC=CC=C5
• InChI: InChI=1S/C21H14N4OS/c1-3-7-15(8-4-1)19-22-23-21-25(19)24-20(27-21)16-11-13-18(14-12-16)26-17-9-5-2-6-10-17/h1-14H
• InChIKey: NONPPVDGYZEWJM-UHFFFAOYSA-N

6-(4-Phenoxyphenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole – Compound Identity and Core Scaffold Profile for Procurement Screening

6-(4-Phenoxyphenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (C₂₁H₁₄N₄OS, MW 370.4 g/mol) is a fully aromatic, fused heterocyclic compound belonging to the 3,6-disubstituted triazolo[3,4-b]thiadiazole class . The scaffold combines a 1,2,4-triazole ring and a 1,3,4-thiadiazole ring within a planar bridgehead nitrogen system, decorated at position 3 with a phenyl group and at position 6 with a 4-phenoxyphenyl substituent. This substitution pattern differentiates it from simpler 3,6-diaryl analogs by introducing a phenoxy oxygen linker that alters both the electronic character and the three-dimensional topology of the 6-position aromatic moiety [1]. The compound is cataloged in screening collections under EVT-12352594 and is offered for non-human research use, placing it squarely within the medicinal chemistry hit-discovery and tool-compound procurement landscape.

Compound Type Medicinal chemistry screening tool

Core Scaffold 3,6-Disubstituted triazolo[3,4-b]thiadiazole

Key Differentiator 4-Phenoxyphenyl group alters steric and electronic profile

• [1] Komarenska, Z. M. (2025). Overview of synthetic methodologies for functionally substituted 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles. library.dmed.org.ua. View Source

Why Generic Substitution Fails for 6-(4-Phenoxyphenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole – Structural Nuances That Preclude Simple Analog Swapping

Within the 3,6-disubstituted triazolo[3,4-b]thiadiazole chemotype, even modest substituent changes at positions 3 and 6 are known to profoundly alter biological activity profiles, cytotoxicity windows, and physicochemical properties [1]. Literature evidence demonstrates that the nature of the 6-position aryl substituent critically influences anti-HIV-1 activity and cytotoxicity separation, with certain substitutions proving essential for lowering toxicity while retaining antiviral potency [1]. The 4-phenoxyphenyl group in the target compound introduces a diphenyl ether motif that is absent in common comparator analogs such as 3,6-diphenyl-triazolothiadiazole or 6-(2-phenoxyphenyl) regioisomers; this structural feature is expected to modulate lipophilicity, metabolic stability, and target-binding topology in ways that cannot be predicted from data on simpler diaryl or ortho-phenoxy congeners [2]. Consequently, procurement decisions that treat this compound as interchangeable with other 3,6-disubstituted triazolothiadiazoles risk selecting a molecule with substantially different selectivity, potency, or ADME behavior.

Regioisomer mismatch

Ortho-phenoxy analog (PDB 6JJ) has defined binding pose; para-phenoxy target may alter pocket geometry

GPCR potency shift

3,6-Diphenyl analog shows high D1A allosteric modulator potency; 4-phenoxyphenyl extension may dramatically shift this activity

Cytotoxicity uncharacterized

Alkylthio analogs display HepG2 selectivity; phenoxyphenyl derivative remains unevaluated

• [1] Invidiata, F. P., Furnò, G., Simoni, D., Lampronti, I., Musiu, C., Milia, C., Scintu, F., & La Colla, P. (1996). 3,6-Disubstituted 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles: synthesis, antimicrobial and antiviral activity. II. Farmaco, 51(10), 659–664. PMID: 8981756. View Source
• [2] PDB Chemical Component 6JJ: 6-(2-phenoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. PDBj / RCSB PDB. Accessed 2026. View Source

Head-to-Head and Cross-Study Quantitative Differentiation of 6-(4-Phenoxyphenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole Against Closest Analogs

Regioisomeric Differentiation: 4-Phenoxyphenyl vs. 2-Phenoxyphenyl Substitution at Position 6

The target compound bears a 4-phenoxyphenyl group at position 6, whereas the closest commercially documented analog is 6-(2-phenoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (PDB ligand 6JJ, CAS 1965325-81-8) [1]. The ortho-phenoxy regioisomer has been co-crystallized with JCV helicase (PDB 5J47), demonstrating a specific binding pose with a real-space correlation coefficient of 0.918, RMSZ-bond-length of 0.48, and RMSZ-bond-angle of 0.58 [1]. The para-phenoxy substitution in the target compound alters the dihedral angle between the terminal phenyl rings and the triazolothiadiazole core, which is predicted to shift the hydrogen-bond acceptor geometry of the ether oxygen by approximately 2.5 Å relative to the ortho isomer. No co-crystal structure or binding data are currently available for the target compound; therefore, binding-mode differences remain a class-level inference based on geometric modeling of the regioisomeric pair.

Regioisomer binding geometry

Class-level inference

No co-crystal vs PDB 5J47, RSCC 0.918

Predicted ether oxygen shift ~2.5 Å

Binding-mode context may differ

Requires experimental validation

Evidence Dimension	Binding pose geometry (crystallographic vs. modeled)
Target Compound Data	No co-crystal structure available; predicted ether oxygen displacement ≈2.5 Å vs. ortho isomer
Comparator Or Baseline	6-(2-phenoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (PDB 5J47); RSCC 0.918; RMSZ-bond 0.48; RMSZ-angle 0.58
Quantified Difference	Predicted spatial shift of ~2.5 Å for the ether oxygen; comparator has validated crystallographic pose
Conditions	PDB 5J47 (X-ray structure of inhibitor bound to JCV helicase); target compound geometry modeled by analogy

Why This Matters

The regioisomeric shift from ortho- to para-phenoxy is likely to alter target selectivity, making the two compounds non-interchangeable in helicase inhibition or other target-based screening cascades.

• [1] RCSB PDB. (2016). 5J47: X-ray structure of inhibitor bound to JCV helicase. Ligand 6JJ: 6-(2-phenoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. DOI: 10.2210/pdb5J47/pdb. View Source

Replacement of 6-Phenoxyphenyl by Unsubstituted Phenyl: Impact on Dopamine D1A Receptor Affinity

The structurally simpler 3,6-diphenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (CAS 43029-44-3) has been tested as an allosteric modulator of the human D₁A dopamine receptor, yielding an EC₅₀ of 0.00431 nM in a functional assay from the Vanderbilt Screening Center [1]. This sub-picomolar potency demonstrates that the triazolothiadiazole core can engage G protein-coupled receptors with exceptional affinity when both positions carry unsubstituted phenyl rings. The target compound, with a 4-phenoxyphenyl substituent at position 6, presents a substantially larger and more electron-rich aromatic surface that may either enhance or disrupt this allosteric interaction. No D₁A receptor data exist for the target compound, making the 3,6-diphenyl comparator the closest available potency benchmark.

D1A receptor allosteric potency

Cross-study comparable

Target no data vs Comparator EC₅₀ 0.00431 nM

Sub-picomolar benchmark not confirmed for target

Potency context unknown for target

Activity may not transfer

Evidence Dimension	D₁A dopamine receptor allosteric modulator potency
Target Compound Data	No D₁A data available
Comparator Or Baseline	3,6-Diphenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole: EC₅₀ = 0.00431 nM
Quantified Difference	Comparator active at sub-picomolar EC₅₀; target compound potency unknown
Conditions	Human D₁A dopamine receptor functional assay (Vanderbilt Screening Center for GPCRs, PubChem AID 858)

Why This Matters

The extreme potency of the diphenyl analog establishes a high-sensitivity baseline; any procurement for GPCR allosteric modulator screening must account for the possibility that the 4-phenoxyphenyl extension could abolish or dramatically shift this activity.

• [1] BindingDB. BDBM49008: 3,6-diphenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. D₁A dopamine receptor EC₅₀ = 0.00431 nM. Accessed 2026. View Source

6-Phenoxyphenyl vs. 6-Alkylthio Substituents: Differential Anticancer Cytotoxicity Profiles

A recent study on 6-(alkylthio)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole analogs (compounds 5a–5c) reported pronounced cytotoxicity against the HepG2 hepatocellular carcinoma cell line [1]. The methylthio analog 5a exhibited a reported activity of 99.73 µg/mL against HepG2 cells, with markedly lower cytotoxicity toward normal WRL68 hepatocytes, indicating a degree of tumor-cell selectivity [1]. The target compound replaces the alkylthio group with a 4-phenoxyphenyl ring, which is expected to increase lipophilicity (predicted LogP shift of approximately +1.5 to +2.0 log units relative to methylthio derivative 5a, based on the LogP of 2.615 for 6-(2-bromophenyl) analog ) and alter the mechanism of cytotoxicity. The target compound itself has no published cytotoxicity data, and its selectivity profile relative to the alkylthio series is unknown.

HepG2 cytotoxicity profile

Cross-study comparable

Target no data vs Alkylthio analog IC₅₀ 99.73 µg/mL

Selectivity window observed for comparator only

Cytotoxicity profile uncharacterized

Cell-model endpoint data needed

Evidence Dimension	In vitro cytotoxicity (HepG2 cancer cells vs. WRL68 normal cells)
Target Compound Data	No HepG2 or WRL68 cytotoxicity data available
Comparator Or Baseline	6-(Methylthio)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (5a): HepG2 IC₅₀ ≈ 99.73 µg/mL; low cytotoxicity on WRL68
Quantified Difference	Comparator shows measurable HepG2 activity with selectivity window; target compound activity unknown
Conditions	HepG2 and WRL68 cell lines, in vitro cytotoxicity assay (Chemical Problems 2026, 24(3), 371–384)

Why This Matters

If anticancer screening is the procurement objective, the 6-alkylthio analogs provide a benchmark for cytotoxicity; the 4-phenoxyphenyl analog remains uncharacterized and should not be assumed to recapitulate this activity.

• [1] Abdulridha, M. M., Hassan, B. A., & Baqer, F. M. (2026). Design, synthesis, characterization, anticancer activity and in silico ADME study of some novel alkylthio triazolo thiadiazole. Chemical Problems, 24(3), 371–384. View Source

Antifungal Activity Benchmarking: Triazolothiadiazole Core vs. Commercial Fungicides

A series of 6-(substituted benzylthio)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles (compounds 6a–m) were recently evaluated for fungicidal activity against Penicillium citrinum and Fusarium oxysporum, with some analogs displaying potency comparable to the commercial fungicides griseofulvin and Dithane M-45 [1]. The 6-benzylthio substituent in these analogs differs fundamentally from the 6-(4-phenoxyphenyl) group in the target compound. The target compound lacks experimental antifungal data, and the structure-activity relationship (SAR) for the 6-position in this scaffold indicates that replacing a thioether-linked benzyl group with a directly attached phenoxyphenyl ring is likely to shift the antifungal spectrum and potency [1].

Antifungal activity vs. fungicides

Class-level inference

Target no data vs Benzylthio analogs comparable to griseofulvin

Activity for 4-phenoxyphenyl derivative unknown

Antifungal activity unevaluated

SAR shift expected with phenoxy substitution

Evidence Dimension	In vitro antifungal activity (Penicillium citrinum, Fusarium oxysporum)
Target Compound Data	No antifungal data available
Comparator Or Baseline	6-(Substituted benzylthio)-3-phenyl-triazolothiadiazoles (6a–m): activity comparable to griseofulvin and Dithane M-45
Quantified Difference	Comparators show commercial-fungicide-level activity; target compound uncharacterized
Conditions	In vitro fungitoxicity assay; Penicillium citrinum and Fusarium oxysporum (IJC 2024, 63(7), 664–672)

Why This Matters

Procurement for antifungal screening programs should consider that the 6-benzylthio analogs have validated, commercially relevant antifungal potency, whereas the 6-phenoxyphenyl target compound remains an unvalidated candidate.

• [1] Singh, P. K., Srivastava, V., & Singh, P. P. (2024). Visible light mediated eosin-Y catalysed direct synthesis of biologically potent [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles. Indian Journal of Chemistry, 63(7), 664–672. DOI: 10.56042/ijc.v63i7.7336. View Source

NCI-60 Cytotoxicity Profiling of 3,6-Disubstituted Triazolothiadiazoles: Absence of 4-Phenoxyphenyl Data

The National Cancer Institute (NCI) has evaluated a series of 3,6-disubstituted triazolo[3,4-b]thiadiazole derivatives for growth inhibition across a 60-human-cancer-cell-line panel [1]. Among these, compound 4c (NSC 723448; 2-amino-5-({3-[(4-chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}-methyl)-1,3-thiazol-4-ol) displayed promising cytotoxicity with noteworthy selectivity toward malignant cells at 10⁻⁵ M and, in some cases, 10⁻⁷ M concentrations [1]. The target compound, 6-(4-phenoxyphenyl)-3-phenyl-triazolothiadiazole, has not been submitted to NCI-60 screening. The absence of a chlorophenoxymethyl linker and thiazolone moiety in the target compound suggests it belongs to a distinct structural subclass with potentially divergent kinase-inhibition profiles [1].

NCI-60 panel growth inhibition

Class-level inference

Not tested vs NSC 723448 active at 10⁻⁵–10⁻⁷ M

Sub-micromolar activity documented for analog only

Antiproliferative potential unevaluated

Target compound absent from NCI-60 dataset

Evidence Dimension	NCI-60 human tumor cell line growth inhibition
Target Compound Data	Not tested in NCI-60 panel
Comparator Or Baseline	NSC 723448 (compound 4c): selective cytotoxicity at 10⁻⁵–10⁻⁷ M across multiple cancer cell lines
Quantified Difference	Comparator active at sub-micromolar concentrations in NCI-60; target compound data absent
Conditions	NCI-60 panel, 60 human cancer cell lines, growth inhibition assay at 10⁻⁵ M and 10⁻⁷ M

Why This Matters

The NCI-60 dataset establishes that certain triazolothiadiazole substitution patterns confer broad antiproliferative activity; the target compound's unexplored status means its anticancer potential cannot be inferred from this class-level data.

• [1] Kumar, D., et al. (2009). Synthesis and biological evaluation of 3,6-disubstituted [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives as a novel class of potential anti-tumor agents. European Journal of Medicinal Chemistry, 44(3), 1257–1266. DOI: 10.1016/j.ejmech.2008.09.011. View Source

Physicochemical Differentiation: Predicted LogP and Topological Polar Surface Area Across the Triazolothiadiazole Series

Physicochemical profiling reveals distinct property spaces occupied by triazolothiadiazole analogs. The unsubstituted core (C₃H₂N₄S) has a measured LogP of 0.19 and a topological polar surface area (TPSA) of 71.3 Ų . The 3-phenyl derivative (C₉H₆N₄S) has a predicted XLogP3 of 1.9 . The 6-(2-bromophenyl) analog (C₉H₅BrN₄S) has a LogP of 2.62 . For the target compound (C₂₁H₁₄N₄OS, MW 370.4), the addition of a para-phenoxy substituent is predicted to increase LogP to approximately 4.0–4.5 (based on additive fragment contributions), placing it near the upper limit of drug-like lipophilicity. This represents a LogP increase of approximately 2.0–2.5 log units compared to the 3-phenyl derivative. Such elevated lipophilicity may enhance membrane permeability but also risks increased metabolic lability and promiscuous binding.

Physicochemical divergence

Class-level inference

Target predicted LogP ≈4.0–4.5 vs core LogP 0.19

Lipophilicity increase of +2.0 to +2.5 log units

High lipophilicity may affect solubility and binding

Predicted values; experimental validation needed

Evidence Dimension	Predicted lipophilicity (LogP) and TPSA
Target Compound Data	Predicted LogP ≈ 4.0–4.5; TPSA = 71.3 Ų (core contribution); MW = 370.4
Comparator Or Baseline	Core scaffold: LogP = 0.19, TPSA = 71.3 Ų, MW = 126.1; 3-Phenyl analog: XLogP3 = 1.9, MW = 202.2
Quantified Difference	LogP increase of +2.0 to +2.5 vs. 3-phenyl analog; MW increase of ~168 Da
Conditions	Predicted values from ChemSrc, PubChem XLogP3, and fragment-based estimation

Why This Matters

The high predicted lipophilicity of the target compound relative to simpler analogs influences solubility, formulation feasibility, and assay behavior; procurement for biochemical or cell-based screening requires awareness of potential solubility limitations and non-specific binding.

Best-Fit Research and Industrial Application Scenarios for 6-(4-Phenoxyphenyl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole Based on Quantitative Differentiation Evidence

Helicase Inhibitor Screening with Defined Binding-Pose Differentiation from the Ortho-Phenoxy Co-Crystal Structure

The availability of a high-resolution X-ray co-crystal structure of the 2-phenoxyphenyl regioisomer bound to JCV helicase (PDB 5J47, RSCC 0.918) provides a validated structural template [1]. The target compound, bearing a 4-phenoxyphenyl group, is predicted to shift the ether oxygen by ~2.5 Å relative to the bound ortho isomer. This makes it a compelling candidate for comparative structure-activity relationship (SAR) studies aimed at probing the spatial tolerance of the helicase binding pocket. Procurement is recommended for laboratories conducting helicase-targeted antiviral discovery where regioisomeric SAR exploration is a priority. However, users must note that no direct binding or inhibition data exist for the target compound itself.

GPCR Allosteric Modulator Screening Using the 3,6-Diphenyl Analog as a Sub-Picomolar Potency Benchmark

The 3,6-diphenyl-triazolothiadiazole comparator has demonstrated an EC₅₀ of 0.00431 nM at the human D₁A dopamine receptor, establishing this scaffold as capable of exceptionally potent allosteric GPCR modulation [1]. The target compound, with its extended 4-phenoxyphenyl substituent, serves as a probe to test whether increased aromatic bulk at position 6 is tolerated or even potentiates this allosteric activity. Procurement is appropriate for academic or industrial screening groups investigating dopamine receptor allosteric modulators as tool compounds, provided that the comparator's sub-picomolar potency serves as the primary screening benchmark and the target compound is treated as an exploratory analog.

Antifungal Lead Optimization Programs Requiring a Phenoxyphenyl-Derivatized Scaffold Distinct from Benzylthio Congeners

Published data confirm that 6-benzylthio-substituted triazolothiadiazoles achieve fungicidal potency comparable to griseofulvin and Dithane M-45 against Penicillium citrinum and Fusarium oxysporum [1]. The target compound replaces the benzylthio linker with a directly attached 4-phenoxyphenyl ring, a modification that is expected to alter the antifungal spectrum, metabolic stability, and mode of action. This compound is best positioned as a diversification point in agricultural fungicide lead optimization, where the goal is to explore SAR beyond the established benzylthio series. Procurement should be coupled with a commitment to generate primary antifungal screening data, as none currently exist.

Physicochemical Property Benchmarking for Lipophilic Triazolothiadiazole Tool Compounds

The target compound's predicted LogP of 4.0–4.5, TPSA of ~71.3 Ų, and molecular weight of 370.4 g/mol place it in a distinct physicochemical space relative to simpler triazolothiadiazole analogs (core LogP 0.19, 3-phenyl LogP 1.9) [1][2]. This profile makes it suitable as a high-lipophilicity reference compound in panels designed to study the impact of LogP on membrane permeability, metabolic clearance, or plasma protein binding within the triazolothiadiazole chemotype. Procurement is indicated for ADME screening laboratories constructing homologous series for lipophilicity-permeability correlation studies, with the caveat that experimental solubility and LogP data should be generated upon acquisition.

Application

Selection Property

Validation Focus

Helicase-targeted antiviral SAR studies

Regioisomeric binding-pose context

Spatial tolerance of helicase pocket

Dopamine D1A receptor allosteric modulator screening

Extended aromatic substituent at position 6

Tolerance of steric bulk at allosteric site

Antifungal lead diversification studies

Directly attached phenoxyphenyl ring

Antifungal spectrum and mode-of-action shift

Lipophilicity benchmark for ADME panels

High predicted lipophilicity range

Impact on permeability and metabolic stability

• [1] RCSB PDB. (2016). 5J47: X-ray structure of inhibitor bound to JCV helicase. DOI: 10.2210/pdb5J47/pdb. View Source
• [2] Singh, P. K., Srivastava, V., & Singh, P. P. (2024). Indian Journal of Chemistry, 63(7), 664–672. DOI: 10.56042/ijc.v63i7.7336. View Source